Cas no 1311314-18-7 (1-[3-(Pyridin-3-yl)-1,2,4-oxadiazol-5-yl]-6-azaspiro[2.5]octane dihydrochloride)

• Product Name: 1-[3-(Pyridin-3-yl)-1,2,4-oxadiazol-5-yl]-6-azaspiro[2.5]octane dihydrochloride
• CAS No: 1311314-18-7
• MF: C₁₄H₁₈Cl₂N₄O
• MW: 329.224920749664
• CID: 5158801
• Update Time: 2025-10-10

1-[3-(Pyridin-3-yl)-1,2,4-oxadiazol-5-yl]-6-azaspiro[2.5]octane dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-[3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl]-6-azaspiro[2.5]octane dihydrochloride
• 1-[3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl]-6-azaspiro[2.5]octanedihydrochloride
• 1-[3-(Pyridin-3-yl)-1,2,4-oxadiazol-5-yl]-6-azaspiro[2.5]octane dihydrochloride

• Inchi： 1S/C14H16N4O.2ClH/c1-2-10(9-16-5-1)12-17-13(19-18-12)11-8-14(11)3-6-15-7-4-14;;/h1-2,5,9,11,15H,3-4,6-8H2;2*1H
• InChI Key： VTFTVCAHFFUQIH-UHFFFAOYSA-N
• SMILES： Cl.Cl.O1C(C2CC32CCNCC3)=NC(C2C=NC=CC=2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 331
• Topological Polar Surface Area: 63.8

Additional information on 1-[3-(Pyridin-3-yl)-1,2,4-oxadiazol-5-yl]-6-azaspiro[2.5]octane dihydrochloride

1-[3-(Pyridin-3-yl)-1,2,4-oxadiazol-5-yl]-6-azaspiro[2.5]octane Dihydrochloride: A Promising Compound in Medicinal Chemistry

1-[3-(Pyridin-3-yl)-1,2,4-oxadiazol-5-yl]-6-azaspiro[2.5]octane dihydrochloride (CAS No. 1311314-18-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of spirocyclic compounds, which are known for their diverse biological activities and structural rigidity. The integration of a pyridine moiety and an oxadiazole ring within the spirocyclic framework provides a robust platform for exploring its pharmacological properties.

The pyridine moiety is a well-known heterocyclic aromatic compound that is widely used in the design of pharmaceuticals due to its ability to modulate various biological targets. In 1-[3-(Pyridin-3-yl)-1,2,4-oxadiazol-5-yl]-6-azaspiro[2.5]octane dihydrochloride, the pyridine ring is strategically positioned to enhance the compound's interactions with specific receptors or enzymes. The oxadiazole ring, on the other hand, is a five-membered heterocyclic compound that exhibits strong electron-withdrawing properties and can contribute to the compound's stability and bioavailability.

The spirocyclic structure of 1-[3-(Pyridin-3-yl)-1,2,4-oxadiazol-5-yl]-6-azaspiro[2.5]octane dihydrochloride adds an additional layer of complexity and potential for optimization. Spirocycles are known for their ability to restrict conformational flexibility, which can lead to improved binding affinity and selectivity for target proteins. This structural feature is particularly advantageous in drug design, where precise control over molecular interactions is crucial for achieving therapeutic efficacy with minimal side effects.

Recent studies have highlighted the potential of 1-[3-(Pyridin-3-yl)-1,2,4-oxadiazol-5-yl]-6-azaspiro[2.5]octane dihydrochloride in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties by selectively inhibiting pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it could be a valuable candidate for treating inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory activity, 1-[3-(Pyridin-3-yl)-1,2,4-oxadiazol-5-yl]-6-azaspiro[2.5]octane dihydrochloride has also demonstrated promising antitumor effects in preclinical studies. A study published in Cancer Research reported that this compound effectively inhibits the growth of various cancer cell lines by inducing apoptosis and disrupting cell cycle progression. The mechanism of action involves the modulation of key signaling pathways such as PI3K/AKT and MAPK/ERK, which are frequently dysregulated in cancer cells.

The pharmacokinetic properties of 1-[3-(Pyridin-3-yl)-1,2,4-oxadiazol-5-yl]-6-azaspiro[2.5]octane dihydrochloride have also been extensively studied. Preclinical data indicate that this compound exhibits favorable oral bioavailability and a reasonable half-life, making it suitable for further development as an orally administered therapeutic agent. Moreover, its low toxicity profile in animal models suggests that it has a wide therapeutic window and may be well-tolerated by patients.

To further explore the therapeutic potential of 1-[3-(Pyridin-3-yl)-1,2,4-oxadiazol-5-yl]-6-azaspiro[2.5]octane dihydrochloride, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of this compound in human subjects with various inflammatory and cancer conditions. Early results from phase I trials have been encouraging, with no significant adverse events reported at therapeutic doses.

In conclusion, 1-[3-(Pyridin-3-y l)-1 , 2 , 4 - o x ad i az o l - 5 - y l ] - 6 - az as p i r o [ 2 . 5 ] o c t an e d i hy dr o ch l or i de (CAS No. 1311314 - 18 - 7) represents a promising candidate in the development of novel therapeutics for inflammatory and cancer-related diseases. Its unique structural features and favorable pharmacological properties make it an attractive target for further research and clinical development.